Methyl 1-(3-chlorophenyl)-4-oxo-1,4-dihydro-3-pyridazinecarboxylate

• IUPAC Name: methyl 1-(3-chlorophenyl)-4-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C12H9ClN2O3/c1-18-12(17)11-10(16)5-6-15(14-11)9-4-2-3-8(13)7-9/h2-7H,1H3
• InChI Key: NYQRFMIESXCZGB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NN(C=CC1=O)C2=CC(=CC=C2)Cl
• Molecular Formula: C12H9ClN2O3
• DSSTOX Substance ID: DTXSID501331312
• Molecular Weight: 264.66 g/mol
• Solubility: 39 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 478063-66-0

Description

Methyl 1-(3-chlorophenyl)-4-oxo-1,4-dihydro-3-pyridazinecarboxylate, also known as MOC, is a pyridazine derivative that has gained attention due to its potential applications in the field of medicinal chemistry. It is a synthetic compound that is structurally similar to pyridazine, a heterocyclic compound that has been extensively studied for its biological activities.

Scientific Research Applications

Antioxidant Properties and Cell Protection

Methyl 1-(3-chlorophenyl)-4-oxo-1,4-dihydro-3-pyridazinecarboxylate is studied for its antioxidant properties. Chromones and their derivatives, including this compound, are known for their ability to neutralize active oxygen and disrupt free radical processes. This activity is crucial as it helps in delaying or inhibiting cell impairment which can lead to various diseases. The molecular structure, specifically the double bond, a carbonyl group of chromone, and certain hydroxyl groups, plays a significant role in its radical scavenging activity (Yadav et al., 2014).

Environmental Impact and Toxicity

The compound is related to chlorophenols, a group of chemicals that are persistent environmental contaminants. Chlorophenols are known for their toxic effects on aquatic life, causing oxidative stress, immune system alterations, and endocrine disruption. These effects are induced both directly by chlorophenols and indirectly by their metabolic products. Recent studies using high-throughput DNA sequencing analysis have provided insights into the epigenetic mechanisms underlying chlorophenols toxicity (Ge et al., 2017).

Synthetic Routes and Sensing Applications

The compound belongs to a class of molecules that are crucial in the synthesis of heterocyclic fragments like oxadiazoles. These fragments have a broad spectrum of applications in fields such as pharmacology, polymers, material science, and organic electronics. The synthetic routes for these derivatives are varied and the molecules serve as starting building blocks for a wide range of frameworks, especially in the development of chemosensors due to their high photoluminescent quantum yield, excellent thermal and chemical stability, and potential coordination sites which make them a prominent choice for metal-ion sensors (Sharma et al., 2022).